Cas no 120350-83-6 (3-Fluoroadamantan-1-amine Hydrochloride)

• Product Name: 3-Fluoroadamantan-1-amine Hydrochloride
• CAS No: 120350-83-6
• MF: C₁₀H₁₇ClFN
• MW: 205.700085401535
• CID: 4577113
• PubChem ID: 14174633
• Update Time: 2025-11-02

3-Fluoroadamantan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-1-aminoadamantane hydrochloride
• 3-FLUOROADAMANTAN-1-AMINE HYDROCHLORIDE
• 3-Fluoroadamantan-1-amine Hydrochloride

• Inchi： 1S/C10H16FN.ClH/c11-9-2-7-1-8(3-9)5-10(12,4-7)6-9;/h7-8H,1-6,12H2;1H
• InChI Key： YBBBRJWRJBEYBN-UHFFFAOYSA-N
• SMILES： C12(N)CC3CC(CC(F)(C3)C1)C2.[H]Cl

3-Fluoroadamantan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-Fluoroadamantan-1-amine Hydrochloride

3-Fluoroadamantan-1-amine Hydrochloride (CAS No. 120350-83-6): A Versatile Compound in Pharmaceutical and Biomedical Research

3-Fluoroadamantan-1-amine Hydrochloride, with the chemical formula C₁₀H₁₄FN₂·HCl, represents a unique class of fluorinated adamantane derivatives that have garnered significant attention in the fields of pharmaceutical chemistry, drug discovery, and biomedical applications. This compound, also known as 3-Fluoro-N-methyladamantan-1-amine Hydrochloride, is a hydrochloride salt of 3-Fluoroadamantan-1-amine, which is characterized by its adamantane skeleton and fluorine substitution at the C-3 position. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for drug development and biological research. Recent studies have highlighted its potential in targeted drug delivery, antimicrobial activity, and neuropharmacological applications, underscoring its importance in modern biomedical research.

The adamantane core is a well-known structural motif in pharmaceutical compounds, known for its rigid three-dimensional framework and high thermal stability. The introduction of fluorine atoms into this scaffold has been shown to modulate lipophilicity, metabolic stability, and protein binding affinity, which are critical factors in drug design. The hydrochloride salt form of 3-Fluoroadamantan-1-amine is particularly advantageous for oral administration due to its improved aqueous solubility and bioavailability. This compound is also being explored for its role in anti-inflammatory therapies and cancer treatment, where its selective biological activity may offer therapeutic benefits with reduced side effects.

Recent advances in computational chemistry and molecular modeling have provided new insights into the structure-activity relationship (SAR) of 3-Fluoroadamantan-1-amine Hydrochloride. Studies published in Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have demonstrated that the fluorine substitution at the C-3 position significantly enhances the binding affinity of this compound to specific molecular targets, such as G-protein coupled receptors (GPCRs) and ion channels. This finding has led to the development of novel drug candidates with improved potency and selectivity, which are currently undergoing preclinical trials for neurological disorders and cardiovascular diseases.

In the context of antimicrobial research, 3-Fluoroadamantan-1-amine Hydrochloride has been evaluated for its bactericidal activity against multidrug-resistant pathogens. A study published in Antimicrobial Agents and Chemotherapy (2023) reported that this compound exhibits synergistic effects when combined with existing antibiotics, potentially overcoming drug resistance mechanisms. The fluorinated adamantane scaffold is believed to disrupt bacterial membrane integrity and inhibit essential enzymatic pathways, making it a potential adjuvant therapy in infectious disease management.

Furthermore, 3-Fluoroadamantan-1-amine Hydrochloride has shown promise in neuropharmacological applications, particularly in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research published in Neuropharmacology (2024) indicates that this compound may modulate neurotransmitter systems and reduce oxidative stress in neuronal cells. The hydrochloride salt form is considered advantageous for central nervous system (CNS) drug delivery due to its low molecular weight and high permeability across blood-brain barrier (BBB) models.

The synthetic pathway of 3-Fluoroadamantan-1-amine Hydrochloride has also been a focus of recent organic chemistry research. A study in Organic Letters (2023) described a efficient asymmetric synthesis method involving fluorination reactions and amine functionalization, which allows for the scalable production of this compound. This synthetic strategy has been optimized to minimize byproduct formation and environmental impact, aligning with green chemistry principles. The fluorinated adamantane derivative is now being produced in kilogram quantities for preclinical and clinical testing.

3-Fluoroadamantan-1-amine Hydrochloride is also being investigated for its anti-inflammatory properties in autoimmune diseases such as rheumatoid arthritis and lupus erythematosus. A study in Journal of Inflammation Research (2024) demonstrated that this compound inhibits pro-inflammatory cytokine production and reduces immune cell activation in in vitro models. The fluorinated adamantane scaffold is thought to interfere with NF-κB signaling pathways, which are central to inflammatory responses. This mechanism of action makes 3-Fluoroadamantan-1-amine Hydrochloride a potential candidate for targeted anti-inflammatory therapies.

Despite its promising biological activities, the safety profile of 3-Fluoroadamantan-1-amine Hydrochloride is still under investigation. Toxicological studies conducted by pharmaceutical companies and academic institutions are focusing on acute and chronic toxicity in animal models. Preliminary data suggests that this compound has low toxicity at therapeutic doses, but further clinical trials are needed to confirm its safety in humans. The hydrochloride salt form is considered safer for long-term administration due to its stable pharmacokinetic profile and minimal metabolic interactions.

3-Fluoroadamantan-1-amine Hydrochloride is also being explored for its potential in cancer treatment, particularly in targeted therapy approaches. Research published in Cancer Research (2024) indicated that this compound may selectively inhibit cancer cell proliferation by targeting specific oncogenic pathways. The fluorinated adamantane derivative is believed to interfere with DNA replication and mitotic processes, leading to apoptosis in cancer cells. These findings have sparked interest in combination therapies that integrate 3-Fluoroadamantan-1-amine Hydrochloride with existing chemotherapeutic agents to enhance treatment efficacy.

Overall, 3-Fluoroadamantan-1-amine Hydrochloride represents a versatile compound with broad pharmaceutical and biomedical applications. Its fluorinated adamantane scaffold and hydrochloride salt form offer unique advantages in drug design and biological activity modulation. As research in this field continues to advance, it is anticipated that 3-Fluoroadamantan-1-amine Hydrochloride will play a significant role in the development of novel therapeutics for a wide range of medical conditions.

For researchers and pharmaceutical companies, the availability of 3-Fluoroadamantan-1-amine Hydrochloride is crucial for preclinical and clinical studies. This compound is now being synthesized in industrial quantities and is available through specialty chemical suppliers and pharmaceutical manufacturers. Its high purity and consistent quality make it suitable for drug development, biological assays, and research applications. As biomedical research evolves, the potential of 3-Fluoroadamantan-1-amine Hydrochloride is expected to expand, contributing to innovative solutions in healthcare and medicine.

In conclusion, 3-Fluoroadamantan-1-amine Hydrochloride is a compound of significant scientific and medical interest. Its unique chemical structure, fluorinated adamantane scaffold, and hydrochloride salt form have enabled it to be explored for a wide range of biomedical applications. As research in this area progresses, it is likely that 3-Fluoroadamantan-1-amine Hydrochloride will become an important therapeutic agent in the treatment of various diseases and conditions. The continued investigation of this compound holds promise for advancing pharmaceutical science and improving patient outcomes in the future.